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Compound of Interest

Compound Name: 2-Ethyl-3-hydroxyhexanal

cat. No.: B1620174

An In-depth Technical Guide to the Chemical Properties of 2-Ethyl-3-hydroxyhexanal

Abstract

2-Ethyl-3-hydroxyhexanal, a 3-hydroxy aldehyde, is a significant organic compound with
applications as a reagent and an intermediate in various chemical syntheses.[1][2] This
technical guide provides a comprehensive overview of its chemical and physical properties,
detailed experimental protocols for its synthesis, and an exploration of its chemical reactivity.
The information is tailored for researchers, scientists, and professionals in drug development,
with a focus on data presentation, experimental methodology, and visual representations of key
processes.

Chemical and Physical Properties

2-Ethyl-3-hydroxyhexanal is an organic compound characterized by the presence of both a
hydroxyl and an aldehyde functional group.[1] Its branched structure and functional groups
contribute to its distinct chemical properties and reactivity.[3] It is typically a colorless to pale
yellow liquid with a characteristic odor.[1]

Identifiers and Structure
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Identifier Value
IUPAC Name 2-ethyl-3-hydroxyhexanal[4]
CAS Number 496-03-7[1][3][4][5][6]

Molecular Formula

C8H1602[1][3][4][5][6]

Molecular Weight 144.21 g/mol [3][4]

Synonyms Butyraldol, 3-Hydroxy-2-ethylhexanal[1][3][4][6]

nehl InChl=1S/C8H1602/c1-3-5-8(10)7(4-2)6-9/h6-
8,10H,3-5H2,1-2H3[1][3][4]

InChiKey FMBAIQMSJGQWLF-UHFFFAOY SA-N[1][3][4]

Canonical SMILES

CCCC(C(CC)C=0)0[3][4]

Physical Properties

Property Value

Boiling Point 216.9 °C at 760 mmHg[6][7]
Density 0.923 g/lcm3[6][ 7]

Flash Point 86.7 °C[6][7]

Vapor Pressure

0.0294 mmHg at 25 °C[6][7]

Refractive Index

1.435[6][7]

Computed Properties
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Property Value

pKa 14.56 + 0.20 (Predicted)[5][8]
XLogP3 1.2[5]

Hydrogen Bond Donor Count 1[5][8]

Hydrogen Bond Acceptor Count 2[5][8]

Rotatable Bond Count 5[5][8]

Exact Mass 144.115029749[4][5]
Complexity 91.3[5][8]

Experimental Protocols
Synthesis of 2-Ethyl-3-hydroxyhexanal via Aldol
Condensation

2-Ethyl-3-hydroxyhexanal is primarily synthesized through the aldol condensation of butanal.
[2][8] This reaction involves the base-catalyzed addition of one molecule of butanal to another.

[9]

Materials:

Butanal

Aqueous sodium hydroxide (NaOH) solution or potassium hydroxide (KOH)[10]

Phase-transfer catalyst (optional)

Acetic acid

Procedure:

e The aldol condensation of butanal is carried out at approximately 30°C.[2][8]
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e An aqueous solution of sodium hydroxide is used as the catalyst. A phase-transfer catalyst
can also be employed.[2][8]

« In the first step, the base abstracts an alpha-hydrogen from a butanal molecule to form an
enolate ion.[10]

e The resulting enolate ion then acts as a nucleophile and attacks the electrophilic carbonyl
carbon of a second butanal molecule.[10]

e This leads to the formation of a B-hydroxy aldehyde, which is 2-ethyl-3-hydroxyhexanal.[9]
[10]

e The reaction is terminated by the addition of acetic acid.[2][8]
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Caption: Aldol condensation pathway for the synthesis of 2-Ethyl-3-hydroxyhexanal.

Expected Spectroscopic Data

The structure of 2-ethyl-3-hydroxyhexanal can be confirmed using various spectroscopic
methods.

Infrared (IR) Spectroscopy:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917836.htm
https://www.guidechem.com/encyclopedia/2-ethyl-3-hydroxyhexanal-dic325576.html
https://homework.study.com/explanation/propose-a-mechanism-for-2-ethyl-3-hydroxy-hexanal-from-the-following-materials-butanal-water-koh.html
https://homework.study.com/explanation/propose-a-mechanism-for-2-ethyl-3-hydroxy-hexanal-from-the-following-materials-butanal-water-koh.html
https://www.benchchem.com/product/b1620174?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/2-ethyl-3-hydroxy-hexanal-synthesized-via-symmetric-aldol-condensation-reaction-butanal-re-q250581288
https://homework.study.com/explanation/propose-a-mechanism-for-2-ethyl-3-hydroxy-hexanal-from-the-following-materials-butanal-water-koh.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0917836.htm
https://www.guidechem.com/encyclopedia/2-ethyl-3-hydroxyhexanal-dic325576.html
https://www.benchchem.com/product/b1620174?utm_src=pdf-body-img
https://www.benchchem.com/product/b1620174?utm_src=pdf-body
https://www.benchchem.com/product/b1620174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Abroad peak is expected in the range of 3200-3600 cm~* corresponding to the O-H
stretching of the hydroxyl group.

e Asharp peak around 1720-1740 cm~! is indicative of the C=0 stretching of the aldehyde
group.

e Peaks in the region of 2900-3000 cm~* correspond to C-H stretching.
1H Nuclear Magnetic Resonance (*H-NMR) Spectroscopy:

» A signal for the aldehydic proton (CHO) is expected to appear downfield, typically in the
range of 9-10 ppm.

e The proton attached to the carbon bearing the hydroxyl group (CH-OH) would likely appear
between 3.5 and 4.5 ppm.

o The protons of the ethyl and propyl groups will show characteristic splitting patterns in the
upfield region (0.8-1.7 ppm).

13C Nuclear Magnetic Resonance (33C-NMR) Spectroscopy:

o A peak for the carbonyl carbon of the aldehyde will be observed significantly downfield,
around 200 ppm.

o The carbon attached to the hydroxyl group is expected to have a chemical shift in the range
of 60-80 ppm.

e The remaining aliphatic carbons will appear in the upfield region.
Mass Spectrometry (MS):
e The molecular ion peak (M+) would be observed at m/z = 144.

o Fragmentation patterns would likely involve the loss of water (M-18), an ethyl group (M-29),
or a propyl group (M-43).

Chemical Reactivity and Applications
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2-Ethyl-3-hydroxyhexanal is a versatile compound due to the presence of both an aldehyde
and a hydroxyl group.[1] It is utilized as a precursor in the synthesis of several important
industrial chemicals.[2][3][8]

Key Reactions:

» Dehydration: It can undergo dehydration to form 2-ethyl-2-hexenal, an a,3-unsaturated
aldehyde.[3]

o Hydrogenation: The aldehyde group can be selectively hydrogenated to yield 2-ethyl-1,3-
hexanediol.[3]

e Oxidation: The aldehyde group can be oxidized to a carboxylic acid, forming 2-ethyl-3-
hydroxyhexanoic acid.

o Further Aldol Reactions: It can participate in further aldol condensation reactions with other
aldehydes.[3]

[2-EthyI-3-hydroxyhexanaD

Further Reduction Dehydration & Reduction

Oxidation 2-Ethylhexanol 2-Ethylhexanal

Dehydration Hydrogenation

2-Ethyl-2-hexenal (2-Ethyl-1,3-hexanedioD (Z-Ethylhexanoic Acid)
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Caption: Major chemical transformations of 2-Ethyl-3-hydroxyhexanal.
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Safety and Handling

Standard laboratory safety precautions should be observed when handling 2-ethyl-3-
hydroxyhexanal.

« Handling: Avoid contact with skin and eyes. Use in a well-ventilated area and avoid the
formation of aerosols.[11] Personal protective equipment such as safety glasses with side-
shields and protective gloves should be worn.[11]

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[11]

e First Aid:

[¢]

In case of skin contact: Wash off with soap and plenty of water.[11]

[¢]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[11]

[¢]

If inhaled: Move the person into fresh air.[11]

o

If swallowed: Rinse mouth with water. Do not induce vomiting.[11]

It is crucial to consult the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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